Cas no 1356543-59-3 (4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- 4-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
-
- Inchi: 1S/C16H14N4O3/c1-9(21)18-11-5-3-10(4-6-11)12-7-8-17-15-13(12)14(16(22)23)19-20(15)2/h3-8H,1-2H3,(H,18,21)(H,22,23)
- InChI Key: VGZBUIGSMSQISZ-UHFFFAOYSA-N
- SMILES: OC(C1C2C(=NC=CC=2C2C=CC(=CC=2)NC(C)=O)N(C)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 464
- XLogP3: 1.5
- Topological Polar Surface Area: 97.1
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM272353-1g |
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1356543-59-3 | 97% | 1g |
$379 | 2021-08-18 | |
| Chemenu | CM272353-5g |
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1356543-59-3 | 97% | 5g |
$958 | 2021-08-18 | |
| Chemenu | CM272353-10g |
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1356543-59-3 | 97% | 10g |
$1515 | 2021-08-18 | |
| Chemenu | CM272353-1g |
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1356543-59-3 | 97% | 1g |
$446 | 2023-02-18 |
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
Comprehensive Overview of 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1356543-59-3)
4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1356543-59-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolo[3,4-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both acetamido and carboxylic acid functional groups in its structure enhances its versatility in drug design, making it a promising candidate for targeting various disease pathways.
In recent years, the scientific community has shown growing interest in pyrazolo[3,4-b]pyridine derivatives, particularly for their role in modulating kinase activity and inflammation-related pathways. Researchers are actively exploring the potential of 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid in the development of novel small-molecule inhibitors, which could address unmet medical needs in oncology, autoimmune diseases, and metabolic disorders. Its CAS No. 1356543-59-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global research and development platforms.
The compound's molecular structure features a 1-methyl-1H-pyrazolo[3,4-b]pyridine core, which is further substituted with a 4-acetamidophenyl group at the 4-position and a carboxylic acid moiety at the 3-position. This arrangement not only contributes to its pharmacokinetic properties but also influences its binding affinity to biological targets. Recent studies highlight its potential as a selective kinase inhibitor, with particular relevance to cancer therapy and inflammatory conditions. These findings align with the increasing demand for targeted therapies that minimize off-target effects and improve patient outcomes.
From a synthetic chemistry perspective, CAS No. 1356543-59-3 represents a valuable intermediate for the preparation of more complex bioactive molecules. Its carboxylic acid group allows for further derivatization through amidation, esterification, or other coupling reactions, enabling the creation of libraries for high-throughput screening. This adaptability is crucial in modern drug discovery, where rapid optimization of lead compounds is essential. Additionally, the compound's solubility and stability profiles make it suitable for formulation studies, addressing key challenges in preclinical development.
The rising popularity of personalized medicine and precision oncology has further amplified interest in compounds like 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid. Its mechanism of action, which may involve interference with cell signaling pathways, positions it as a potential tool for combination therapies alongside existing treatments. Moreover, its structural features are being investigated for compatibility with biomarker-driven approaches, a trending topic in translational research.
In conclusion, 4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 1356543-59-3) stands at the intersection of medicinal chemistry and therapeutic innovation. Its multifaceted applications, from kinase inhibition to drug intermediate synthesis, underscore its importance in contemporary scientific endeavors. As research progresses, this compound may unlock new possibilities for treating complex diseases, reflecting the dynamic evolution of pharmaceutical sciences.
1356543-59-3 (4-(4-Acetamidophenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)